Cas no 51059-62-2 ([20S,(+)]-N,N',N',4,4,14-Hexamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine)
51059-62-2 structure
Product Name:[20S,(+)]-N,N',N',4,4,14-Hexamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine
CAS No:51059-62-2
MF:C27H46N2
MW:398.667547702789
CID:379991
Update Time:2024-02-29
[20S,(+)]-N,N',N',4,4,14-Hexamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine Chemical and Physical Properties
Names and Identifiers
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- Benzo[4,5]cyclohept[1,2-e]indene-3-methanamine,1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-N,N,a,3a,10,10,12b-heptamethyl-9-(methylamino)-,(aS,3S,3aR,9S,10aR,12aR,12bS)-
- [20S,(+)]-N,N',N',4,4,14-Hexamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine
- Benzo[4,5]cyclohept[1,2-e]indene-3-methanamine,1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-N,N,a,3a,10,10,12b-heptam
- (+)-Buxamine C
- B(9a)-Homo-19-norpregna-9(11),9a-diene-3,20-diamine,N3,N20,N20,4,4,14-hexamethyl-, (3b,5a,20S)-
- Benzo[4,5]cyclohept[1,2-e]indene-3-methanamine,1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-N,N,a,3a,10,10,12b-heptamethyl-9-(methylamino)-,[3S-[3a(R*),3aa,9a,10ab,12aa,12bb]]-
- Buxamine C
- CID 101607205
- Benzo[4,5]cyclohept[1,2-e]indene-3-methanamine, 1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-N,N,α,3a,10,10,12b-heptamethyl-9-(methylamino)-, (αS,3S,3aR,9S,10aR,12aR,12bS)-
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- Inchi: 1S/C27H46N2/c1-18(29(7)8)21-14-16-27(5)23-11-10-22-19(9-12-24(28-6)25(22,2)3)17-20(23)13-15-26(21,27)4/h13,17-18,21-24,28H,9-12,14-16H2,1-8H3/t18-,21+,22+,23+,24-,26+,27-/m0/s1
- InChI Key: VSOMBMILGWLJQZ-WRMBYBKZSA-N
- SMILES: N(C)(C)[C@@H](C)[C@H]1CC[C@@]2(C)[C@@H]3CC[C@@H]4C(CC[C@@H](C4(C)C)NC)=CC3=CC[C@@]21C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 701
- Topological Polar Surface Area: 15.3
- XLogP3: 6.812
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 488.1±38.0 °C(Predicted)
- pka: 10.58±0.70(Predicted)
[20S,(+)]-N,N',N',4,4,14-Hexamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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